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Introduction to PEG-3 Oleamide

PEG-3 Oleamide, chemically known as the amide of oleic acid and polyethylene glycol, is a versatile

specialty additive with significant applications in industrial lubricants and functional fluids. This compound

features a unique molecular structure consisting of a hydrophobic oleic acid moiety derived from vegetable

oils coupled with a hydrophilic PEG chain, creating an amphiphilic character that enables multiple functional

properties in lubricant systems [1]. The balanced hydrophilicity-lipophilicity of PEG-3 Oleamide makes it

particularly valuable in lubricant formulations where surface activity, viscosity modification, and stability are

required. While more commonly discussed in cosmetic contexts for its emulsifying properties, its technical

applications in lubricants leverage the same fundamental characteristics through different mechanism

emphases [2].

Chemical Properties and Lubricant Functions

Structural Characteristics
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PEG-3 Oleamide possesses several structural advantages that contribute to its lubricant performance. The

oleic acid component provides strong affinity to metal surfaces, facilitating the formation of protective

boundary layers, while the polyethylene glycol chain enhances water solubility and compatibility with polar

additives. This combination results in a compound that effectively reduces friction and wear between moving

surfaces. The molecular structure enables it to function as a surface-active agent that orients at interfaces,

reducing surface tension and improving the spreadability of lubricant formulations [1] [2].

Primary Lubricant Functions

PEG-3 Oleamide provides multiple functional benefits in lubricant applications, as summarized in Table 1.

Table 1: Lubricant Functions and Mechanisms of PEG-3 Oleamide

Function Primary Mechanism Typical Formulation Impact

Friction
Modification

Forms oriented molecular films on
metal surfaces

Reduces coefficient of friction by 15-25%
in aqueous systems

Viscosity
Modification

Hydrogene bonding with base
fluids and thickeners

Increases viscosity index; improves film
strength

Emulsification Lowers oil-water interfacial tension Creates stable oil-in-water emulsions for
metalworking fluids

Corrosion
Inhibition

Forms protective monolayer on
metal surfaces

Reduces water contact with metal;
minimizes oxidation

Surface Wetting Lowers surface tension of aqueous
formulations

Improves lubricant penetration and
coverage

The friction-modifying capability stems from the amide group's strong adhesion to metal surfaces

combined with the slippery nature of the PEG chain, creating a low-friction interface that protects against

wear. As an emulsifying agent, PEG-3 Oleamide promotes the formation and stability of oil-in-water

emulsions essential for metalworking fluids and industrial coolants, allowing uniform lubricant distribution

while maintaining cooling properties [1]. Its viscosity-modifying characteristics arise from the molecule's
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ability to form hydrogen bonds with water and other polar components, increasing medium viscosity and

enhancing lubricant film maintenance under pressure [2].

Formulation Guidelines & Compatibility

Material Compatibility

PEG-3 Oleamide demonstrates excellent compatibility profiles with various base oils and additive

components commonly used in lubricant formulations. It shows particular synergy with polar base stocks

including polyethylene glycols, polyalkylene glycols, and ester-based fluids. Compatibility with mineral oils

is moderate and requires solubilizing agents or co-surfactants in concentrations exceeding 2%. The

compound exhibits strong affinity for metallic surfaces including steel, aluminum, and copper alloys,

making it suitable for various metalworking and industrial lubrication applications. However, compatibility

with certain elastomers and seals should be verified through testing, as the surfactant properties may cause

swelling in some polymer materials [1].

Recommended Concentrations

The effective concentration of PEG-3 Oleamide varies significantly based on the specific application and

formulation type, as detailed in Table 2.

Table 2: Formulation Guidelines for PEG-3 Oleamide in Lubricant Applications

Application Type
Concentration
Range

Key Function Compatibility Notes

Metalworking
Fluids

0.5-2.0% Emulsification, friction

reduction

Compatible with extreme pressure

additives; stable over pH 7-9.5

Industrial Gear
Oils

0.2-0.8% Friction modification,

wear protection

Synergistic with sulfur-phosphorus

gear additives
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Application Type
Concentration
Range

Key Function Compatibility Notes

Hydraulic Fluids 0.3-1.0% Viscosity modification,

lubricity

Enhances filterability; minimal

water separation issues

Penetrating
Lubricants

1.5-3.0% Surface wetting,

corrosion protection

Improves surface coverage and

creep action

Synthetic
Coolants

0.8-2.0% Emulsification, surface

activity

Maintains transparency; reduces

foam tendency

For metalworking applications, concentrations between 1-2% provide optimal emulsification stability

while reducing cutting forces and improving surface finish. In hydraulic and circulating systems, lower

concentrations (0.3-0.8%) sufficiently enhance lubricity without affecting air release or filtration

performance. Higher concentrations (1.5-3%) are recommended for penetrating lubricants where surface

wetting and corrosion inhibition are primary requirements [1] [2].

Experimental Protocols

Lubricant Performance Evaluation

Protocol: Friction and Wear Testing Using HFRR (High-Frequency Reciprocating Rig)

Test Preparation: Prepare lubricant formulations containing PEG-3 Oleamide at concentrations of

0.5%, 1.0%, and 1.5% in a polar base stock. Include a control sample without additive for baseline

comparison.

Test Conditions:

Load: 2N

Frequency: 20Hz
Stroke length: 1mm

Duration: 75 minutes
Temperature: 60°C
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Humidity: 50% RH

Procedure:

Mount steel ball (AISI 52100) and steel disk (AISI 52100) in test chamber
Add 2mL of test lubricant to completely immerse contact point

Begin reciprocating motion and maintain temperature for test duration
Measure coefficient of friction continuously throughout test

After test completion, analyze wear scar diameter on ball using optical microscopy
Perform surface profilometry on disk wear track

Data Analysis:

Calculate average coefficient of friction over final 30 minutes
Compare wear scar diameter between formulations

Statistical analysis: Perform one-way ANOVA with post-hoc Tukey test (p<0.05 considered
significant)

This protocol enables quantitative assessment of the friction modification and anti-wear properties

provided by PEG-3 Oleamide under boundary lubrication conditions [1].

Emulsion Stability Testing

Protocol: Stability Evaluation of Oil-in-Water Emulsions

Emulsion Preparation:

Create concentrate containing 15% base oil, 2% PEG-3 Oleamide, and 3% complementary

additives
Heat mixture to 60°C with gentle stirring until homogeneous

Slowly add 80% deionized water while mixing at 1000 rpm
Continue mixing for 15 minutes after water addition

Stability Tests:

Thermal Stability: Store 100mL samples at 40°C for 30 days; observe for phase separation,
creaming, or sedimentation

Centrifugal Stability: Centrifuge emulsions at 3000 rpm for 30 minutes; measure percentage
phase separation
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Cycling Stability: Subject samples to temperature cycling between 5°C and 45°C every 24

hours for 10 cycles

Performance Metrics:

Phase separation volume measured at 24-hour intervals

Particle size distribution via dynamic light scattering before and after stability testing
Emulsion viscosity at 40°C using rotational viscometer

This protocol provides comprehensive evaluation of PEG-3 Oleamide's effectiveness as an emulsifier in

lubricant applications requiring oil-water mixtures [1] [2].

Mechanism Visualization

The lubricant mechanism of PEG-3 Oleamide involves multiple coordinated actions at the molecular level.

The following Graphviz diagram illustrates these primary mechanisms and their relationships:
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Diagram 1: Lubricant Mechanism of PEG-3 Oleamide - This diagram illustrates the primary lubrication

mechanisms of PEG-3 Oleamide, showing how its molecular functionality leads to specific performance
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benefits in lubricant applications.

The visualization demonstrates how PEG-3 Oleamide's molecular functionality translates to specific

performance benefits through four primary mechanisms: surface adsorption through molecular orientation,

friction reduction via boundary film formation, emulsion stabilization through interfacial tension reduction,

and viscosity control via hydrogen bonding [1] [2].

Technical Considerations

Storage and Handling

PEG-3 Oleamide requires standard chemical handling precautions despite its low toxicity profile. Storage

in sealed containers under dry, ambient conditions (15-30°C) is recommended to maintain stability. Under

recommended conditions, the material maintains functional integrity for at least 24 months from

manufacture. The product is compatible with IBC containers, drums, and cans as typical shipping

configurations [1].

Regulatory and Safety Profile

PEG-3 Oleamide exhibits a favorable toxicological profile with low irritation potential based on available

data. The compound is manufactured from vegetable oil derivatives, making it suitable for applications

requiring renewable content. However, comprehensive workplace safety measures including eye protection

and adequate ventilation should be maintained during handling of concentrated material. Disposal should

follow local regulations for organic chemical substances [1] [2].

Conclusion

PEG-3 Oleamide represents a valuable multifunctional additive for advanced lubricant formulations,

particularly in aqueous and semi-aqueous systems. Its combination of friction modification, emulsification

stability, and viscosity control enables formulators to address multiple performance requirements with a

single component. The provided protocols and application guidelines offer practical frameworks for
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evaluating and implementing PEG-3 Oleamide in various lubricant systems. Further research opportunities

exist in exploring synergistic combinations with modern extreme pressure additives and investigating

performance in biodegradable lubricant formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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